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Compound of Interest

Compound Name: 18-Methylnonadecanoyl-CoA

Cat. No.: B15548455 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
18-Methylnonadecanoyl-CoA is a branched-chain fatty acyl-CoA that plays a role in lipid

metabolism. As with other very-long-chain and branched-chain fatty acids, its accumulation or

deficiency may be associated with certain metabolic disorders. Accurate quantification of 18-
Methylnonadecanoyl-CoA in biological matrices is crucial for researchers in drug

development and life sciences who are investigating metabolic pathways and their

dysregulation. This application note provides a detailed protocol for the sensitive and specific

quantification of 18-Methylnonadecanoyl-CoA using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

The method described herein is based on the principles of reversed-phase chromatography for

the separation of long-chain acyl-CoAs, followed by triple quadrupole mass spectrometry

operating in Multiple Reaction Monitoring (MRM) mode for selective detection and

quantification.

Experimental Workflow
The overall experimental workflow for the quantitative analysis of 18-Methylnonadecanoyl-
CoA is depicted below.
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Caption: A general workflow for the quantification of 18-Methylnonadecanoyl-CoA.

Experimental Protocols
Sample Preparation
A robust sample preparation protocol is critical for the accurate quantification of acyl-CoAs. The

following protocol is a general guideline and may require optimization for specific biological

matrices.

Materials:

Biological tissue or cell pellets

Internal Standard (IS): Heptadecanoyl-CoA (C17:0-CoA) or other suitable odd-chain acyl-

CoA

Extraction Solvent: Acetonitrile/Methanol/Water (2:2:1, v/v/v)
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Solid Phase Extraction (SPE) Cartridges: C18, 100 mg

SPE Conditioning Solvent: Methanol

SPE Equilibration Solvent: Water

SPE Wash Solvent: 2% Formic Acid in Water

SPE Elution Solvent: Methanol

Reconstitution Solvent: 50:50 Methanol:Water

Procedure:

Homogenization: Homogenize approximately 50-100 mg of tissue or a cell pellet in 1 mL of

ice-cold extraction solvent. Spike with the internal standard at an appropriate concentration.

Protein Precipitation: Vortex the homogenate vigorously for 1 minute and then centrifuge at

14,000 x g for 10 minutes at 4°C to pellet proteins.

Solid Phase Extraction (SPE):

Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

Load the supernatant from the previous step onto the conditioned SPE cartridge.

Wash the cartridge with 3 mL of 2% formic acid in water.

Elute the acyl-CoAs with 2 mL of methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in 100 µL of the reconstitution solvent.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase A: 10 mM Ammonium Hydroxide in Water

Mobile Phase B: 10 mM Ammonium Hydroxide in Acetonitrile

Gradient:

Time (min) %B

0.0 20

2.0 95

3.0 95

3.1 20

| 5.0 | 20 |

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

Instrument: Triple Quadrupole Mass Spectrometer

Ionization Mode: Positive Electrospray Ionization (ESI+)

Capillary Voltage: 3.5 kV

Source Temperature: 150°C

Desolvation Temperature: 400°C

Desolvation Gas Flow: 800 L/hr

Collision Gas: Argon
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Multiple Reaction Monitoring (MRM) Transitions: The MRM transitions for 18-
Methylnonadecanoyl-CoA and a common internal standard are provided below. The

precursor ion ([M+H]⁺) is selected in the first quadrupole, fragmented in the collision cell, and a

specific product ion is monitored in the third quadrupole. The fragmentation of long-chain acyl-

CoAs is characterized by a neutral loss of the 3'-phospho-ADP moiety (507 Da).[1][2][3][4]

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (eV)

18-

Methylnonadeca

noyl-CoA

1062.7 555.7 100 45

Heptadecanoyl-

CoA (IS)
1020.6 513.6 100 45

Data Presentation
The quantitative performance of the LC-MS/MS method should be evaluated by assessing its

linearity, sensitivity, accuracy, and precision. The following tables summarize representative

validation data for long-chain acyl-CoAs, which are expected to be similar for 18-
Methylnonadecanoyl-CoA.

Table 1: Linearity and Sensitivity

Analyte
Linear Range
(ng/mL)

R² LLOQ (ng/mL)

Long-Chain Acyl-

CoAs
1 - 1000 >0.995 1

Table 2: Accuracy and Precision
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Analyte
Spiked Conc.
(ng/mL)

Accuracy (%)
Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Long-Chain Acyl-

CoAs
5 98.5 4.2 6.8

50 101.2 2.8 4.5

500 99.8 1.9 3.1

Data in tables are representative and based on published methods for similar long-chain acyl-

CoAs.[1][2]

Biological Significance and Signaling Pathway
Branched-chain fatty acids, such as 18-methylnonadecanoic acid, are incorporated into

complex lipids and can act as signaling molecules. Very-long-chain and branched-chain fatty

acyl-CoAs have been identified as high-affinity ligands for the Peroxisome Proliferator-

Activated Receptor α (PPARα). PPARα is a nuclear receptor that regulates the transcription of

genes involved in fatty acid oxidation.
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Caption: Activation of PPARα by 18-Methylnonadecanoyl-CoA.

Conclusion
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The LC-MS/MS method detailed in this application note provides a robust and sensitive

approach for the quantitative analysis of 18-Methylnonadecanoyl-CoA in biological samples.

The protocol includes a streamlined sample preparation procedure and optimized LC-MS/MS

parameters for accurate and reproducible results. This method is a valuable tool for

researchers investigating the role of branched-chain fatty acids in metabolic pathways and

disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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